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Compound of Interest

Compound Name: Butyltriethoxysilane

CAS No.: 4781-99-1

Cat. No.: B1582184

Get Quote

Executive Summary: The "Hidden" Hazard
Butyltriethoxysilane (BTES) presents a dual-hazard profile often overlooked in standard

safety protocols. While the neat chemical has a flash point of ~69°C (Combustible), it

hydrolyzes upon contact with moisture to release Ethanol (Flash point 13°C) and Silanols.

The Critical Risk: Disposing of BTES in sealed aqueous waste containers causes uncontrolled

hydrolysis, leading to:

Pressurization: Rapid gas evolution (ethanol vapor) can rupture waste containers.

Flash Point Depression: The waste mixture becomes highly flammable (Class IB) due to

ethanol generation.

Core Directive: Never dispose of BTES in "Aqueous" waste streams. Segregate strictly into

"Organic" or "Silane-Specific" waste streams.
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Property Specification Operational Implication

CAS Number 17980-29-9
Use for inventory tracking and

waste labeling.[1][2]

Flash Point (Neat) ~69°C (156°F)
Class IIIA Combustible Liquid.

[1][2]

Hydrolysis Byproducts Ethanol + Butylsilanetriol
Ethanol lowers the mixture's

flash point to ~13°C.

Reaction Trigger Moisture / Water / Acids
Keep Dry. Do not use damp

spill kits.[1][2]

RCRA Code (US) D001 (Ignitable)
Treat as hazardous waste due

to ignitability potential.[1][2][3]

Specific Gravity 0.88 g/mL

Floats on water; difficult to

extinguish with water spray.[1]

[2]

The Mechanism of Risk: Hydrolysis Pathway
Understanding the degradation pathway is essential for safe disposal. The following diagram

illustrates why water compatibility is the primary safety constraint.
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Figure 1: The hydrolysis mechanism whereby a combustible silane converts into a highly

flammable alcohol hazard.[1][2]
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Step-by-Step Disposal Protocols
Scenario A: Bulk Liquid Waste (Unused Reagent)
Goal: Prevent polymerization and flammability in the waste stream.

Segregation: Select a waste container designated for "Organic Solvents - Non-Halogenated."

Critical Check: Ensure the container does not contain aqueous acids or bases, which

catalyze rapid hydrolysis.

Transfer: Pour BTES into the container inside a fume hood.

Labeling: Label the tag with "Butyltriethoxysilane" and add the warning: "Potential Ethanol

Evolution - Vent Weekly."

Storage: Store the waste container in a flammable safety cabinet until pickup. Ensure the

cap is tight but inspect for bulging (pressure) weekly.

Scenario B: Residuals & Empty Containers
Goal: Deactivate the active silane before glass disposal.

The "Triple Rinse" Deactivation:

Add a 5% water / 95% ethanol mixture to the "empty" bottle.

Swirl carefully to coat all sides. Allow to sit in the fume hood for 12 hours (uncapped).

Mechanism:[4][5][6][7] This intentionally forces hydrolysis in a controlled, open

environment, converting residual silane into inert silicone and ethanol vapor.

Disposal:

Pour the rinse liquid into the Organic Waste stream.

Allow the bottle to dry completely.

Deface the label and dispose of the glass in Sharps/Glass waste (or recycle if local policy

permits for deactivated glass).
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Scenario C: Spill Cleanup (< 500 mL)
Goal: Containment without ignition.[1][4]

PPE: Nitrile gloves (double gloved recommended), safety goggles, and lab coat.

Absorbent Selection: Use inert absorbents (Vermiculite, Diatomaceous Earth, or treated

polypropylene pads).

WARNING: Do NOT use cellulose-based absorbents (paper towels, sawdust) if the spill is

mixed with oxidizers, as silanes can increase flammability.[1]

Action:

Cover the spill with absorbent.[6]

Sweep into a disposal bag/pail.

Do not seal immediately. Leave the bag open in a fume hood for 1-2 hours to allow any

generated ethanol vapor to dissipate.

Seal and tag as "Solid Debris contaminated with Flammable Silane."

Waste Stream Decision Matrix
Use this logic flow to determine the correct destination for your material.
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Figure 2: Operational decision matrix for BTES waste segregation.[1][2]

Regulatory Compliance (RCRA)
In the United States, BTES waste determinations must follow 40 CFR 261.

Characteristic of Ignitability (D001): Even if the neat chemical flash point (69°C) is above the

60°C cutoff, the mixture rule often applies. The rapid generation of ethanol (Flash point 13°C)

upon contact with environmental moisture renders the waste stream D001.
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Generator Status: Ensure your facility's monthly generation limits are not exceeded by bulk

disposal of silanes.

Compatibility Table for Storage:

Compatible (Safe) Incompatible (Dangerous)

Toluene, Hexane, Ethers Water, Aqueous Acids/Bases

Dry Alcohols (Methanol/Ethanol) Oxidizers (Peroxides, Nitric Acid)

| Glass, Polyethylene (HDPE) | Cellulose (if oxidizers present) |[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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